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Compound of Interest

Compound Name: 16-Keto aspergillimide

Cat. No.: B1246705 Get Quote

Initial investigations into the efficacy of 16-Keto aspergillimide reveal a primary classification

as an anthelmintic agent, with a notable absence of data regarding its antifungal properties.

This guide addresses the current scientific understanding of this compound and clarifies its

established biological role.

A thorough review of available scientific literature indicates that 16-Keto aspergillimide, also

identified as SB202327, is recognized for its activity against helminths, a class of parasitic

worms. The compound was originally isolated from the fungus Aspergillus strain IMI 337664.[1]

Despite its fungal origin, there is no published experimental data to support any in vitro or in

vivo efficacy as an antifungal agent.

Consequently, a direct comparison of the in vitro and in vivoantifungal efficacy of 16-Keto
aspergillimide cannot be provided. The core requirements of this comparison guide, including

data presentation on antifungal performance, detailed experimental protocols for antifungal

assays, and visualizations of antifungal signaling pathways, cannot be fulfilled due to the lack

of relevant research.

The primary biological activity identified for 16-Keto aspergillimide is anthelmintic. This

distinction is critical for researchers, scientists, and drug development professionals

investigating novel therapeutic agents. Pursuing this compound for antifungal applications

would be a significant deviation from its currently understood mechanism of action.

For researchers interested in the development of novel antifungal agents, a wide array of other

compounds are currently under investigation. These alternatives, which have demonstrated
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varying degrees of in vitro and in vivo antifungal activity, would be more suitable subjects for a

comparative efficacy guide.

Summary of Known Biological Activity
Compound Name Alternative Name

Known Biological
Activity

Source Organism

16-Keto aspergillimide SB202327 Anthelmintic
Aspergillus strain IMI

337664[1]

Logical Relationship Diagram
The following diagram illustrates the logical flow of the findings regarding 16-Keto
aspergillimide's biological activity.

Initial Query:
In vitro vs. in vivo antifungal efficacy of

16-Keto aspergillimide

Literature Search and Data Mining

Finding:
16-Keto aspergillimide (SB202327)

is identified as an anthelmintic agent.

Finding:
No published data on

antifungal activity.

Conclusion:
Cannot generate a comparison guide

on antifungal efficacy due to lack of data.
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Caption: Logical workflow of the investigation into 16-Keto aspergillimide's biological activity.
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In conclusion, while 16-Keto aspergillimide is a compound of interest isolated from a fungal

source, its established biological role is that of an anthelmintic. The scientific community has

not published any evidence to suggest it possesses antifungal properties. Therefore, any

consideration of this compound for antifungal drug development would require foundational in

vitro and in vivo screening to first establish such activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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